(S)-5-(3-Aminopropyl)imidazolidine-2,4-dione hydrochloride
Description
(S)-5-(3-Aminopropyl)imidazolidine-2,4-dione hydrochloride is a useful research compound. Its molecular formula is C6H12ClN3O2 and its molecular weight is 193.63. The purity is usually 95%.
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Scientific Research Applications
Novel Research Strategies and Applications
Hydantoin Derivatives in Medicinal Chemistry
Hydantoin and its derivatives, including imidazolidine-2,4-dione structures, are significant in medicinal chemistry due to their wide range of biological and pharmacological activities. These compounds are crucial for the synthesis of non-natural amino acids and their conjugates, which have potential medical applications. The Bucherer-Bergs reaction is highlighted as an efficient method for producing hydantoin, which is essential for the development of new therapeutics (Shaikh et al., 2023).
PTP 1B Inhibition for Diabetes Management
Imidazolidine-2,4-dione, as an isosteric analogue of 2,4-thiazolidinedione (TZD), has been investigated for its potential in inhibiting PTP 1B, a critical regulator of insulin signaling. This application is crucial for managing type 2 diabetes mellitus (T2DM), showcasing the therapeutic potential of such derivatives (Verma et al., 2019).
Synthetic Development and Green Methodologies
The synthesis and development of 1,3-thiazolidin-4-ones and related analogues, including imidazolidine-2,4-dione, have been explored. These compounds have shown great pharmacological importance and are found in commercial pharmaceuticals, indicating a promising future in medicinal chemistry. The review also touches on green synthesis methodologies, reflecting environmental awareness and the potential for creating more sustainable pharmaceutical compounds (Santos et al., 2018).
Properties
IUPAC Name |
(5S)-5-(3-aminopropyl)imidazolidine-2,4-dione;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N3O2.ClH/c7-3-1-2-4-5(10)9-6(11)8-4;/h4H,1-3,7H2,(H2,8,9,10,11);1H/t4-;/m0./s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GHQKVNTVXRDBEP-WCCKRBBISA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CC1C(=O)NC(=O)N1)CN.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(C[C@H]1C(=O)NC(=O)N1)CN.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12ClN3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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